Cas no 2173999-05-6 (rac-tert-butyl N-(1R,5S)-3-azabicyclo3.2.0heptan-1-ylcarbamate, cis)

• Product Name: rac-tert-butyl N-(1R,5S)-3-azabicyclo3.2.0heptan-1-ylcarbamate, cis
• CAS No: 2173999-05-6
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 6280420
• PubChem ID: 91666819
• Update Time: 2025-10-18

rac-tert-butyl N-(1R,5S)-3-azabicyclo3.2.0heptan-1-ylcarbamate, cis Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl N-(1R,5S)-3-azabicyclo3.2.0heptan-1-ylcarbamate, cis
• AKOS034825282
• tert-butyl N-[(1S,5R)-3-azabicyclo[3.2.0]heptan-5-yl]carbamate
• 2173999-05-6
• rel-tert-Butyl (1R,5S)-3-azabicyclo[3.2.0]heptan-1-ylcarbamate
• CS-0527663
• Z3026722607
• EN300-1587702
• tert-butyl N-[(1R,5S)-3-azabicyclo[3.2.0]heptan-1-yl]carbamate

• Inchi： 1S/C11H20N2O2/c1-10(2,3)15-9(14)13-11-5-4-8(11)6-12-7-11/h8,12H,4-7H2,1-3H3,(H,13,14)/t8-,11-/m0/s1
• InChI Key： WATXNHHBICSVMQ-KWQFWETISA-N
• SMILES： O(C(C)(C)C)C(N[C@@]12CNC[C@@H]1CC2)=O

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on rac-tert-butyl N-(1R,5S)-3-azabicyclo3.2.0heptan-1-ylcarbamate, cis

Research Brief on rac-tert-butyl N-(1R,5S)-3-azabicyclo[3.2.0]heptan-1-ylcarbamate, cis (CAS: 2173999-05-6)

The compound rac-tert-butyl N-(1R,5S)-3-azabicyclo[3.2.0]heptan-1-ylcarbamate, cis (CAS: 2173999-05-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

Recent studies have highlighted the unique structural features of rac-tert-butyl N-(1R,5S)-3-azabicyclo[3.2.0]heptan-1-ylcarbamate, cis, which contribute to its ability to interact with specific biological targets. The compound's bicyclic framework and carbamate functionality make it a promising scaffold for the design of novel therapeutics, particularly in the treatment of neurological disorders and infectious diseases. Researchers have employed advanced synthetic methodologies, including asymmetric catalysis and chiral resolution, to obtain enantiomerically pure forms of the compound for further evaluation.

Pharmacological investigations have revealed that rac-tert-butyl N-(1R,5S)-3-azabicyclo[3.2.0]heptan-1-ylcarbamate, cis exhibits moderate to high affinity for certain neurotransmitter receptors, suggesting its potential as a modulator of central nervous system (CNS) activity. In vitro and in vivo studies have demonstrated its efficacy in animal models of neurodegenerative diseases, with promising results in terms of bioavailability and blood-brain barrier penetration. However, further optimization of its pharmacokinetic profile is required to minimize off-target effects and enhance therapeutic efficacy.

In addition to its CNS applications, recent research has explored the antimicrobial properties of rac-tert-butyl N-(1R,5S)-3-azabicyclo[3.2.0]heptan-1-ylcarbamate, cis. Preliminary data indicate that the compound exhibits activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. Mechanistic studies suggest that its mode of action involves disruption of bacterial cell wall synthesis, making it a potential candidate for the development of new antibiotics.

The synthesis of rac-tert-butyl N-(1R,5S)-3-azabicyclo[3.2.0]heptan-1-ylcarbamate, cis has been optimized in recent years, with several research groups reporting scalable and cost-effective routes. Key advancements include the use of green chemistry principles to reduce waste and improve yield, as well as the development of novel protecting group strategies to enhance stereochemical control. These improvements have facilitated the production of the compound in sufficient quantities for preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of rac-tert-butyl N-(1R,5S)-3-azabicyclo[3.2.0]heptan-1-ylcarbamate, cis. Issues such as metabolic stability, toxicity, and formulation need to be addressed to ensure its suitability for human use. Ongoing research is focused on structural modifications and prodrug strategies to overcome these limitations and unlock the full therapeutic potential of this compound.

In conclusion, rac-tert-butyl N-(1R,5S)-3-azabicyclo[3.2.0]heptan-1-ylcarbamate, cis represents a versatile and promising candidate in the field of medicinal chemistry. Its unique structural and pharmacological properties make it a valuable tool for drug discovery, with potential applications in neurology and infectious disease. Continued research and development efforts are expected to further elucidate its mechanisms of action and optimize its therapeutic profile, paving the way for future clinical applications.